![molecular formula C13H7ClF2O2 B6400224 4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95% CAS No. 1262006-14-3](/img/structure/B6400224.png)
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is a synthetic organic compound that has been widely used in scientific research applications. It is a colorless solid with a molecular weight of 310.52 g/mol and a melting point of 98-100°C. 4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is a versatile compound that can be used in a variety of scientific research applications.
Scientific Research Applications
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is widely used in scientific research applications. It is used as an intermediate in the synthesis of various compounds, such as 4-chloro-2-(2,6-difluorophenyl)benzoic acid esters, 4-chloro-2-(2,6-difluorophenyl)benzoic acid amides, and 4-chloro-2-(2,6-difluorophenyl)benzoic acid anhydrides. It is also used in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins and other eicosanoids. By inhibiting the activity of COX, 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, reduces the production of these eicosanoids, which are known to be involved in inflammation and other physiological processes.
Biochemical and Physiological Effects
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the activity of cyclooxygenase, which is involved in the biosynthesis of prostaglandins and other eicosanoids. In addition, 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, has been shown to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the biosynthesis of leukotrienes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, in laboratory experiments is its versatility. It can be used as an intermediate in the synthesis of various compounds, and it can be used to study the biochemical and physiological effects of COX and 5-lipoxygenase inhibition. However, there are some limitations to using this compound in laboratory experiments. It is a relatively unstable compound, and it is sensitive to light and heat.
Future Directions
There are a number of potential future directions for research involving 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%. These include further studies on the biochemical and physiological effects of COX and 5-lipoxygenase inhibition, as well as studies on the potential therapeutic applications of 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%. In addition, further research could be conducted on the synthesis and stability of this compound, as well as its potential uses in other scientific research applications.
Synthesis Methods
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is synthesized via a two-step process. The first step involves the reaction of 2,6-difluorobenzoyl chloride with sodium sulfite in aqueous sodium hydroxide to form 2,6-difluorobenzoic acid. The second step involves the reaction of 2,6-difluorobenzoic acid with thionyl chloride to form 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%.
properties
IUPAC Name |
4-chloro-2-(2,6-difluorophenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF2O2/c14-7-4-5-8(13(17)18)9(6-7)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QULOZQWUZBGFPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=C(C=CC(=C2)Cl)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689702 |
Source
|
Record name | 5-Chloro-2',6'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262006-14-3 |
Source
|
Record name | 5-Chloro-2',6'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.